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Compound of Interest

Compound Name: 2,3-Difluorophenylacetic acid

Cat. No.: B120708 Get Quote

An In-depth Technical Guide to the Material Safety Data Sheet (MSDS) of 2,3-
Difluorophenylacetic Acid

This technical guide provides a comprehensive overview of the material safety information for

2,3-Difluorophenylacetic acid (CAS No: 145689-41-4), intended for researchers, scientists,

and professionals in drug development. It covers key safety data, hazard classifications, and

handling protocols, presented in a structured format for clarity and ease of use.

Chemical Identification and Physical Properties
This section details the fundamental identifiers and physical characteristics of 2,3-
Difluorophenylacetic acid.

Property Value Reference

Chemical Name 2,3-Difluorophenylacetic acid [1][2]

CAS Number 145689-41-4 [1][2][3][4]

Molecular Formula C₈H₆F₂O₂ [1]

Molecular Weight 172.13 g/mol [5]

Appearance White solid/crystals [6]

Odor No information available [6]
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Hazard Identification and Classification
2,3-Difluorophenylacetic acid is classified as a hazardous substance according to the

Globally Harmonized System (GHS). The primary hazards are related to skin, eye, and

respiratory irritation.

Hazard Classification GHS Category Hazard Statement

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
Category 2

H319: Causes serious eye

irritation

Specific Target Organ Toxicity

(Single Exposure)
Category 3

H335: May cause respiratory

irritation

Data sourced from multiple safety data sheets, including Fisher Scientific and TCI Chemicals.

[1][6][7]

The GHS classification workflow is outlined below, leading from the identified hazards to the

required precautionary measures.
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Hazard Identification

GHS Label Elements

Precautionary Statements (Prevention)

H315: Causes skin irritation

Pictogram:
Exclamation Mark

H319: Causes serious eye irritation H335: May cause respiratory irritation

Signal Word:
Warning

P261: Avoid breathing dust P280: Wear protective gloves/eye protection

Click to download full resolution via product page

Caption: GHS Hazard Classification and Precautionary Workflow.

First-Aid Measures
Immediate medical attention is required in case of exposure. The following table summarizes

the recommended first-aid procedures.
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Exposure Route First-Aid Procedure

Inhalation

Remove person to fresh air and keep

comfortable for breathing. Call a POISON

CENTER or doctor if you feel unwell.[1]

Skin Contact

Wash with plenty of soap and water. If skin

irritation occurs, get medical advice/attention.

Take off contaminated clothing and wash it

before reuse.[7]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. If eye irritation persists, get

medical advice/attention.[3][7]

Ingestion

Clean mouth with water and drink plenty of

water afterwards. Do NOT induce vomiting. Get

medical attention if symptoms occur.[1]

Handling, Storage, and Personal Protection
Proper handling and storage practices are crucial to minimize risk. This involves using the

substance in well-ventilated areas, avoiding dust formation, and wearing appropriate personal

protective equipment (PPE).
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Parameter Recommendation

Handling

Wear personal protective equipment/face

protection. Avoid dust formation. Do not get in

eyes, on skin, or on clothing. Avoid ingestion

and inhalation. Use only in a well-ventilated area

or under a chemical fume hood.[3][5]

Storage
Keep containers tightly closed in a dry, cool, and

well-ventilated place.[1]

Engineering Controls

Ensure adequate ventilation, especially in

confined areas. Eyewash stations and safety

showers should be close to the workstation

location.[3]

Personal Protective Equipment (PPE)

- Eye/Face Protection: Safety glasses with side-

shields or goggles.[3] - Skin Protection:

Protective gloves (e.g., nitrile rubber). -

Respiratory Protection: Use a NIOSH/MSHA or

European Standard EN 149 approved respirator

if exposure limits are exceeded or if irritation is

experienced.[8]

The logical flow for selecting and using Personal Protective Equipment (PPE) when handling

2,3-Difluorophenylacetic acid is depicted in the diagram below.
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Required Personal Protective Equipment

Handling Chemical

Assess Exposure Risk
(Inhalation, Skin, Eye)

Protective Gloves
(Skin Contact)

Skin Hazard

Safety Goggles/Face Shield
(Eye Contact)

Eye Hazard

Respirator
(Inhalation of Dust)

Inhalation Hazard

Proceed with Work Safely

Click to download full resolution via product page

Caption: Decision workflow for selecting appropriate PPE.

Experimental Protocols
The hazard classifications (skin and eye irritation) are determined by standardized toxicological

testing. While the specific studies for 2,3-Difluorophenylacetic acid are not publicly available,

the methodologies follow established guidelines, such as those from the Organisation for

Economic Co-operation and Development (OECD).

Methodology for Skin Irritation Testing (Based on OECD
Guideline 439: In Vitro Skin Irritation)
This test evaluates the potential of a substance to cause skin irritation using a reconstructed

human epidermis (RhE) model, avoiding the use of live animals.
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Tissue Preparation: Reconstructed human epidermal tissues, which mimic the properties of

the upper layers of human skin, are pre-incubated in a maintenance medium.

Chemical Exposure: A precise amount of the test substance (2,3-Difluorophenylacetic
acid) is applied topically to the tissue surface. A negative control (e.g., phosphate-buffered

saline) and a positive control (e.g., 5% sodium dodecyl sulfate) are tested concurrently.[9]

The exposure period is typically up to 60 minutes.[9]

Post-Exposure Incubation: After exposure, the chemical is carefully washed from the tissue

surface. The tissues are then transferred to fresh medium and incubated for approximately

42 hours to allow for the development of cytotoxic effects.[9][10]

Viability Assessment: Tissue viability is measured using a colorimetric assay, most commonly

the MTT assay. In this assay, viable cells convert the yellow MTT reagent into a purple

formazan salt.[10] The amount of formazan produced is proportional to the number of living

cells.

Classification: The optical density of the extracted formazan is read with a

spectrophotometer. The viability of the test-substance-treated tissues is calculated as a

percentage relative to the negative control. A substance is classified as a skin irritant

(Category 2) if the mean tissue viability is reduced to 50% or less.[9]

Methodology for Eye Irritation Testing (Based on OECD
Guideline 405: Acute Eye Irritation/Corrosion)
This guideline describes the traditional in vivo procedure for assessing eye irritation, although

in vitro alternatives are now preferred.

Animal Selection: Healthy, adult albino rabbits are used for the test.

Substance Application: A single dose of the test substance (typically 0.1 mL for liquids or 100

mg for solids) is instilled into the conjunctival sac of one eye of each animal.[11] The other

eye remains untreated and serves as a control.

Observation: The eyes are examined and scored for ocular reactions at specific intervals

(e.g., 1, 24, 48, and 72 hours) after application.[11] The evaluation includes scoring the

severity of lesions in the cornea (opacity), iris, and conjunctiva (redness and swelling).
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Classification: The substance is classified based on the severity and reversibility of the

observed eye damage. "Serious eye irritation" (Category 2A/2) applies to substances that

produce significant ocular changes that are fully reversible within 21 days.[12]

Toxicological and Ecological Information
Endpoint Result

Acute Toxicity
No acute toxicity information is available for this

product.[6]

Germ Cell Mutagenicity No data available.[6]

Carcinogenicity No data available.[6]

Reproductive Toxicity No data available.[6]

Endocrine Disrupting Properties
This product does not contain any known or

suspected endocrine disruptors.[1]

Environmental Hazards

Contains no substances known to be hazardous

to the environment or not degradable in

wastewater treatment plants.[6]

This guide is intended to provide essential safety information and should be used in

conjunction with a full, unabridged Safety Data Sheet provided by the supplier. Users should

always exercise caution and follow established laboratory safety practices.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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